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Compound of Interest

Compound Name: 3-Chloro-4-methoxybenzonitrile

Cat. No.: B022515 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 3-Chloro-4-methoxybenzonitrile (CAS No: 102151-33-7). Adherence to these

guidelines is critical to ensure a safe laboratory environment and minimize risks associated with

the handling of this chemical compound.

Section 1: Chemical and Physical Properties
3-Chloro-4-methoxybenzonitrile is a colorless or light yellow solid organic compound.[1] It is

almost insoluble in water but soluble in organic solvents such as alcohols, ethers, and ketones.

[1]

Table 1: Physical and Chemical Properties of 3-Chloro-4-methoxybenzonitrile
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Property Value Source

Chemical Formula C₈H₆ClNO [1][2][3]

Molecular Weight 167.59 g/mol [2][3][4]

Appearance
Colorless or light yellow

solid/crystalline powder
[1][5]

Melting Point 46 - 53 °C; 107-111 °C (lit.) [1][4]

Boiling Point 305 °C; 285.4 °C at 760 mmHg [1]

Density 1.248 g/cm³

Flash Point 126.4 °C

Solubility
Insoluble in water; Soluble in

common organic solvents
[1]

Section 2: Hazard Identification and Classification
This compound is classified as hazardous. It is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[4][6][7][8] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.

Table 2: GHS Hazard Classification for 3-Chloro-4-methoxybenzonitrile
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Hazard Class
Hazard
Category

Hazard
Statement

GHS
Pictogram

Signal Word

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Skin Irritation Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Eye Irritation Category 2 / 2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction

GHS07

(Exclamation

Mark)

Warning

Specific target

organ toxicity —

single exposure

Category 3

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Sources:[4][6][7]

Section 3: Safe Handling and Storage Protocols
Proper handling and storage are essential to prevent exposure and ensure chemical stability.

Handling Protocols
Engineering Controls: Always handle this chemical in a well-ventilated area.[7] A chemical

fume hood is required for any procedures that may generate dust or vapors.[9] A safety

shower and eye wash station must be readily available.[6]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[10][11][12] Wash hands and

face thoroughly after handling the substance.[6][7] Apply preventive skin protection.[7]
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Procedural Controls: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust or

fumes.[6][7] Avoid prolonged or repeated exposure.[6] Use the minimum quantity necessary

for the procedure.[9]
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Workflow for Safe Handling
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Caption: General workflow for safely handling 3-Chloro-4-methoxybenzonitrile.
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Storage Protocols
Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

Keep the container away from heat, fire, and oxidizing agents.[1]

Store separately from incompatible materials such as oxidizing agents, acids, and bases to

avoid chemical reactions.

Section 4: Emergency Procedures and First Aid
In case of accidental exposure, immediate action is critical. Show the Safety Data Sheet to

attending medical personnel.[7]

Experimental Protocol for First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart.[6] Remove contact lenses if present and easy to do.[6][7] Seek immediate

medical attention from an ophthalmologist.[6][7]

Skin Contact: Take off all contaminated clothing immediately.[7] Wash the affected area with

plenty of soap and water for at least 15 minutes.[6] If skin irritation occurs or you feel unwell,

seek medical advice.[7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6][7] If

breathing is difficult or has stopped, provide artificial respiration.[6] Call a physician or poison

center if the person feels unwell.[6][7]

Ingestion: Rinse the mouth with water.[6][11] Immediately make the victim drink water (two

glasses at most).[7] Do not induce vomiting. Call a physician or poison center immediately.

[11]
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Caption: Decision-making workflow for first aid response following exposure.
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Section 5: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

A face shield may also be necessary.[4]

Skin Protection: Wear compatible, chemical-resistant gloves.[6] Always inspect gloves before

use.[12] Wear protective clothing to prevent skin exposure.[6] A lab coat is required.

Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a

NIOSH/MSHA or European Standard EN 149 approved respirator, such as a type N95 dust

mask for solids.[4][6]
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Caption: Hierarchy of controls for chemical safety, with PPE as the final line of defense.
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Section 6: Spill and Waste Disposal
Spill Cleanup Protocol

Evacuate the area and ensure adequate ventilation.[7]

Wear full PPE, including respiratory protection.[6]

Avoid generating dust.[7]

For dry spills, carefully sweep or scoop up the material and place it into a suitable, closed,

and labeled container for disposal.[7]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.[7]

Do not let the product enter drains.[7]

Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[1][6]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[6]

Contaminated packaging should be treated as the chemical itself.

Section 7: Toxicological Information
The toxicological properties of 3-Chloro-4-methoxybenzonitrile have not been thoroughly

investigated.[6] However, based on its classification, it is considered acutely toxic if swallowed.

[4] For cyanogen compounds and nitriles in general, there is a risk of releasing hydrocyanic

acid, which can block cellular respiration. Utmost caution is advised.

Target Organs: Respiratory system.[4]

Symptoms of Exposure: May cause irritation to the eyes, skin, and respiratory system.[1]

Ingestion can be harmful. For related compounds, severe exposure can lead to symptoms

like vertigo, headache, confusion, respiratory paralysis, and unconsciousness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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